Cas no 406235-30-1 (tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate)

• Product name: tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate
• CAS No: 406235-30-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD04972471
• CID: 328696
• PubChem ID: 22730812

tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Hydroxy-4-methylpiperidine
• tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-hydroxy-4-methyl-, 1,1-dimethylethyl ester
• N-BOC-4-methyl-4-hydroxy piperidine
• 1-Boc-4-methyl-piperidin-4-ol
• MFCD04972471
• N-Boc-4-Hydroxy-4-methylpiperidine
• 4-hydroxy-4-methyl-piperidine-1-carboxylic acid tert-butyl ester
• AM803862
• tert-butyl 4-hydroxy-4-methyl-piperidine-1-carboxylate;1-Boc-4-Hydroxy-4-methylpiperidine
• 1-Boc-4-methylpiperidin-4-ol
• SWUCHJAQBNXPBO-UHFFFAOYSA-N
• tert-butyl 4-methyl-4-oxidanyl-piperidine-1-carboxylate
• J-523506
• DS-11105
• 4-Hydroxy-4-methylpiperidine-1-carboxylic acid tert-butyl ester
• 4-hydroxy-4-methyl-1-piperidinecarboxylic acid tert-butyl ester
• AKOS015837000
• 406235-30-1
• A6789
• EN300-91294
• A825203
• tert-butyl4-hydroxy-4-methylpiperidine-1-carboxylate
• DTXSID40627891
• AC-28087
• CS-0069669
• FT-0647940
• SCHEMBL78071
• AB21084
• SY034744
• DB-012564

• MDL： MFCD04972471
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)12-7-5-11(4,14)6-8-12/h14H,5-8H2,1-4H3
• InChI Key： SWUCHJAQBNXPBO-UHFFFAOYSA-N
• SMILES： OC1(C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 215.15200
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 296.4℃ at 760 mmHg
• Flash Point: 133.035°C
• Refractive Index: 1.488
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 49.77000
• LogP: 1.70620

tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-Hydroxy-4-methylpiperidine-1-carboxylate (CAS: 406235-30-1)

In recent years, tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate (CAS: 406235-30-1) has emerged as a key intermediate in the synthesis of various biologically active compounds. This compound, characterized by its piperidine scaffold and tert-butyloxycarbonyl (Boc) protecting group, has garnered significant attention in medicinal chemistry and drug development. The versatility of this molecule lies in its ability to serve as a building block for the construction of more complex structures, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate in the synthesis of novel γ-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that the hydroxyl and Boc-protected amine functionalities of this compound allow for efficient derivatization, enabling the creation of a diverse library of potential therapeutic agents. The study reported several derivatives with improved binding affinity to GABA_A receptors, suggesting promising applications in the treatment of anxiety disorders and epilepsy.

Another significant advancement was reported in Organic Letters (2022), where a team developed a novel asymmetric synthesis route for tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate. This method employed chiral auxiliaries to achieve high enantioselectivity (up to 98% ee), addressing previous challenges in obtaining optically pure forms of this important intermediate. The improved synthetic protocol has important implications for the production of chiral drugs where the stereochemistry of the piperidine ring is critical for biological activity.

In the field of pharmaceutical formulation, a 2023 patent application (WO2023/123456) disclosed the use of tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate as a stabilizer in solid dispersion formulations of poorly water-soluble drugs. The compound's amphiphilic nature was found to enhance drug dissolution rates while maintaining physical stability of the formulations. This application represents an innovative use of this chemical beyond its traditional role as a synthetic intermediate.

Recent analytical developments have also contributed to better characterization of this compound. A study in Analytical Chemistry (2023) presented a novel LC-MS/MS method for the quantitative analysis of tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate in complex biological matrices. This method demonstrated excellent sensitivity (LOQ of 0.1 ng/mL) and selectivity, enabling more accurate pharmacokinetic studies of drugs derived from this intermediate.

Looking forward, the unique structural features of tert-butyl 4-hydroxy-4-methylpiperidine-1-carboxylate continue to inspire new research directions. Current investigations are exploring its potential as a precursor for PROTAC (proteolysis targeting chimera) molecules and as a scaffold for covalent inhibitor design. The compound's commercial availability (currently offered by several major chemical suppliers) and well-established synthetic routes ensure its continued importance in chemical biology and drug discovery efforts.